Cas no 2171859-48-4 (2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde)
2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde
- 2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde
- EN300-1586499
- 2171859-48-4
-
- Inchi: 1S/C20H14F2O2/c21-18-10-16(24-13-14-6-2-1-3-7-14)11-19(22)20(18)17-9-5-4-8-15(17)12-23/h1-12H,13H2
- InChI Key: VGLGGJSNUAVGOQ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1C1C=CC=CC=1C=O)F)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 324.09618601g/mol
- Monoisotopic Mass: 324.09618601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1586499-0.05g |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 0.05g |
$1032.0 | 2023-06-04 | ||
| Enamine | EN300-1586499-0.1g |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 0.1g |
$1081.0 | 2023-06-04 | ||
| Enamine | EN300-1586499-0.25g |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 0.25g |
$1131.0 | 2023-06-04 | ||
| Enamine | EN300-1586499-0.5g |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 0.5g |
$1180.0 | 2023-06-04 | ||
| Enamine | EN300-1586499-1.0g |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 1g |
$1229.0 | 2023-06-04 | ||
| Enamine | EN300-1586499-2.5g |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 2.5g |
$2408.0 | 2023-06-04 | ||
| Enamine | EN300-1586499-5.0g |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 5g |
$3562.0 | 2023-06-04 | ||
| Enamine | EN300-1586499-10.0g |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 10g |
$5283.0 | 2023-06-04 | ||
| Enamine | EN300-1586499-50mg |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 50mg |
$1032.0 | 2023-09-24 | ||
| Enamine | EN300-1586499-100mg |
2-[4-(benzyloxy)-2,6-difluorophenyl]benzaldehyde |
2171859-48-4 | 100mg |
$1081.0 | 2023-09-24 |
2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde
Introduction to 2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde (CAS No. 2171859-48-4)
2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde, identified by its CAS number 2171859-48-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylaldehydes, characterized by the presence of a benzaldehyde moiety fused with a difluorophenyl group, which is further modified by a benzyloxy substituent at the 2-4 position. The structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the synthesis of bioactive molecules and as an intermediate in drug development.
The difluorophenyl moiety in the molecular structure imparts unique electronic and steric properties, which can influence the reactivity and binding affinity of the compound. This feature has been extensively studied in recent years due to its potential in enhancing the efficacy and selectivity of pharmaceutical agents. The benzyloxy group, on the other hand, provides a hydrophobic anchor that can improve solubility and metabolic stability, making it an attractive modification for drug-like molecules.
In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse biological activities. Fluorine atoms are known to modulate the pharmacokinetic properties of molecules, including their metabolic stability, lipophilicity, and binding affinity to biological targets. The introduction of fluorine at specific positions in aromatic rings has been shown to enhance the potency and duration of action of several therapeutic agents. For instance, fluorinated aldehydes have been explored as key intermediates in the synthesis of antiviral and anticancer drugs.
The synthesis of 2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde involves multi-step organic transformations that require precise control over reaction conditions. The process typically begins with the preparation of a difluorobenzene derivative, which is then functionalized to introduce the benzaldehyde and benzyloxy groups. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production and further chemical manipulation.
One of the most compelling aspects of 2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde is its potential application in the development of novel therapeutic agents. Aldehydes are versatile building blocks in organic synthesis and have been widely used in the preparation of heterocyclic compounds with pharmaceutical relevance. The presence of both fluorine and benzyloxy groups makes this compound a valuable scaffold for designing molecules with enhanced bioactivity. For example, it has been hypothesized that this compound could serve as a precursor for kinase inhibitors or other enzyme-targeted drugs.
Recent studies have highlighted the role of arylaldehydes in modulating inflammatory pathways and cancer cell proliferation. The difluorophenyl group has been shown to interact with biological targets in a manner that enhances binding affinity while minimizing off-target effects. Additionally, the benzyloxy substituent can improve pharmacokinetic profiles by increasing lipophilicity and reducing metabolic degradation. These properties make 2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde a promising candidate for further investigation in drug discovery.
The chemical properties of this compound also make it suitable for use as a ligand or probe in biochemical assays. Aldehydes can participate in various interactions with biomolecules, including hydrogen bonding and π-stacking interactions, which are critical for designing high-affinity binders. The fluorine atoms can serve as handles for further derivatization or labeling, enabling researchers to study protein-ligand interactions with greater precision.
In conclusion, 2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde (CAS No. 2171859-48-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features combine to create a molecule that is both synthetically accessible and biologically relevant. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is likely to play an increasingly important role in drug development and biochemical studies.
2171859-48-4 (2-4-(benzyloxy)-2,6-difluorophenylbenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)